3-(4-Carboxy-3-fluorophenyl)-5-nitrobenzoic acid
Overview
Description
3-(4-Carboxy-3-fluorophenyl)-5-nitrobenzoic acid, also known as F3C-NO2, is an organic compound belonging to the family of carboxylic acids. It is a white crystalline solid that is soluble in water and organic solvents. F3C-NO2 has a wide range of applications in scientific research, including as a reagent for synthesis and as a tool for studying biochemical and physiological processes. This article will discuss the synthesis of F3C-NO2, its scientific research applications, its mechanism of action, its biochemical and physiological effects, its advantages and limitations for lab experiments, and its potential future directions.
Scientific Research Applications
3-(4-Carboxy-3-fluorophenyl)-5-nitrobenzoic acid has a wide range of applications in scientific research. It can be used as a reagent for the synthesis of other organic compounds, such as 4-fluoro-3-nitrobenzaldehyde. It can also be used as a tool for studying biochemical and physiological processes. For example, it has been used to study the role of nitric oxide in inflammation and the role of nitric oxide in the regulation of blood pressure.
Mechanism of Action
3-(4-Carboxy-3-fluorophenyl)-5-nitrobenzoic acid is an organic compound that acts as a nitric oxide donor. It is broken down in the body to release nitric oxide, which is a potent signaling molecule involved in a variety of physiological processes. Nitric oxide acts as a vasodilator, meaning that it relaxes the muscles of the blood vessels, leading to a decrease in blood pressure. It also plays a role in inflammation and immune function.
Biochemical and Physiological Effects
The nitric oxide released by 3-(4-Carboxy-3-fluorophenyl)-5-nitrobenzoic acid has a variety of biochemical and physiological effects. As mentioned above, it acts as a vasodilator, leading to a decrease in blood pressure. It also has anti-inflammatory and immune-modulating effects. In addition, it has been shown to have antioxidant effects and to protect against oxidative stress.
Advantages and Limitations for Lab Experiments
3-(4-Carboxy-3-fluorophenyl)-5-nitrobenzoic acid has several advantages for use in lab experiments. It is a relatively stable compound, and it is soluble in both water and organic solvents. It is also relatively easy to synthesize, and it can be used as a reagent for the synthesis of other organic compounds. However, it is important to note that 3-(4-Carboxy-3-fluorophenyl)-5-nitrobenzoic acid is a relatively strong oxidizing agent, and it should be handled with caution.
Future Directions
The potential future directions for 3-(4-Carboxy-3-fluorophenyl)-5-nitrobenzoic acid are numerous. It could be used to study the role of nitric oxide in a variety of physiological processes, such as inflammation, oxidative stress, and immune function. It could also be used to develop new drugs or therapies for a variety of conditions, such as hypertension, inflammation, and cancer. Additionally, its potential as a reagent for synthesis could be explored further, as it could be used to synthesize a variety of other organic compounds.
properties
IUPAC Name |
4-(3-carboxy-5-nitrophenyl)-2-fluorobenzoic acid |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H8FNO6/c15-12-6-7(1-2-11(12)14(19)20)8-3-9(13(17)18)5-10(4-8)16(21)22/h1-6H,(H,17,18)(H,19,20) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
SVIKXSQWSVBQEK-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=C(C=C1C2=CC(=CC(=C2)[N+](=O)[O-])C(=O)O)F)C(=O)O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H8FNO6 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID00690945 |
Source
|
| Record name | 3'-Fluoro-5-nitro[1,1'-biphenyl]-3,4'-dicarboxylic acid | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID00690945 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
305.21 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
3-(4-Carboxy-3-fluorophenyl)-5-nitrobenzoic acid | |
CAS RN |
1261970-11-9 |
Source
|
| Record name | 3'-Fluoro-5-nitro[1,1'-biphenyl]-3,4'-dicarboxylic acid | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID00690945 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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